molecular formula C10H15ClN4O2 B10961539 4-chloro-1-ethyl-N-(morpholin-4-yl)-1H-pyrazole-3-carboxamide

4-chloro-1-ethyl-N-(morpholin-4-yl)-1H-pyrazole-3-carboxamide

Cat. No.: B10961539
M. Wt: 258.70 g/mol
InChI Key: UIKAGPKAJULGOJ-UHFFFAOYSA-N
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Description

4-chloro-1-ethyl-N-(morpholin-4-yl)-1H-pyrazole-3-carboxamide is a synthetic organic compound that belongs to the class of pyrazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-1-ethyl-N-(morpholin-4-yl)-1H-pyrazole-3-carboxamide typically involves the following steps:

    Formation of the pyrazole ring: This can be achieved through the reaction of hydrazine with a 1,3-dicarbonyl compound under acidic or basic conditions.

    Introduction of the chloro group: Chlorination of the pyrazole ring can be carried out using reagents such as thionyl chloride or phosphorus oxychloride.

  • Ethylation

Properties

Molecular Formula

C10H15ClN4O2

Molecular Weight

258.70 g/mol

IUPAC Name

4-chloro-1-ethyl-N-morpholin-4-ylpyrazole-3-carboxamide

InChI

InChI=1S/C10H15ClN4O2/c1-2-14-7-8(11)9(12-14)10(16)13-15-3-5-17-6-4-15/h7H,2-6H2,1H3,(H,13,16)

InChI Key

UIKAGPKAJULGOJ-UHFFFAOYSA-N

Canonical SMILES

CCN1C=C(C(=N1)C(=O)NN2CCOCC2)Cl

Origin of Product

United States

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